Cas no 946604-99-5 (methyl 5-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate)

• Product Name: methyl 5-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate
• CAS No: 946604-99-5
• MF: C₁₁H₁₄BrNO₄S
• MW: 336.202161312103
• MDL: MFCD19441868
• CID: 1028316
• PubChem ID: 57356848
• Update Time: 2025-05-22

methyl 5-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-3-((tert-butoxycarbonyl)amino)thiophene-2-carboxylate
• 3-(tert-butoxycarbonyl)amino-5-bromo-thiophene-2-carboxylic acid methyl ester
• 5-BROMO-3-TERT-BUTOXYCARBONYLAMINO-THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
• methyl 5-bromo-3-[(2-methylpropan-2-yl)oxycarbonylamino]thiophene-2-carboxylate
• Methyl 5-bromo-3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-thiophenecarboxylate (ACI)
• methyl 5-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate
• SCHEMBL101455
• DTXSID70723456
• CS-0146986
• METHYL 5-BROMO-3-[(TERT-BUTOXYCARBONYL)AMINO]THIOPHENE-2-CARBOXYLATE
• 5-BroMo-3-tert-butoxycarbonylaMino-thiophene-2-carboxylicacidMethylester
• OQCNMXAYFCAWPE-UHFFFAOYSA-N
• Methyl5-bromo-3-((tert-butoxycarbonyl)amino)thiophene-2-carboxylate
• DB-358785
• 5-bromo-3-tert-butoxycarbonylaminothiophene-2-carboxylic acid methyl ester
• AKOS022172477
• EN300-1703224
• 946604-99-5
• Methyl 5-bromo-3-((t-butoxycarbonyl)amino)thiophene-2-carboxylate
• methyl 5-bromo-3-{[(tert-butoxy)carbonyl]amino}thiophene-2-carboxylate
• AS-37352
• MFCD19441868

• MDL： MFCD19441868
• Inchi： 1S/C11H14BrNO4S/c1-11(2,3)17-10(15)13-6-5-7(12)18-8(6)9(14)16-4/h5H,1-4H3,(H,13,15)
• InChI Key： OQCNMXAYFCAWPE-UHFFFAOYSA-N
• SMILES： O=C(NC1=C(C(OC)=O)SC(Br)=C1)OC(C)(C)C

Computed Properties

• Exact Mass: 334.98269g/mol
• Monoisotopic Mass: 334.98269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 92.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on methyl 5-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate

Methyl 5-Bromo-3-{(tert-Butoxy)carbonylamino}Thiophene-2-carboxylate: A Comprehensive Overview

Methyl 5-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate, identified by the CAS number 946604-99-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiophene derivatives, which have been extensively studied due to their unique electronic properties and versatility in synthetic chemistry.

The structure of this compound consists of a thiophene ring, a bromine substituent at position 5, a tert-butoxycarbonyl (Boc) protected amino group at position 3, and a methyl ester group at position 2. The presence of these functional groups makes it highly amenable to further chemical modifications, enabling its use as an intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of thiophene derivatives in drug design, particularly in the development of anti-cancer agents. The bromine substituent in this compound can act as a directing group for further substitution reactions, while the Boc protected amino group provides a site for potential bioconjugation or peptide coupling.

Moreover, the methyl ester group enhances the solubility of the compound, making it easier to handle in various synthetic procedures. The combination of these features positions this compound as a valuable building block in medicinal chemistry and materials science.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic aromatic substitution and subsequent protection of the amino group using tert-butyl carbamate (Boc). The optimization of reaction conditions has been a focus of recent research to improve yield and purity.

Recent advancements in asymmetric synthesis have also been explored to prepare enantiomerically enriched versions of this compound, which could be beneficial for pharmacological studies requiring high enantioselectivity.

The application of this compound extends beyond pharmaceuticals; it has shown promise in the development of advanced materials such as organic semiconductors and sensors due to its conjugated thiophene system and functionalizable substituents.

In conclusion, methyl 5-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate represents a versatile platform for further chemical exploration and innovation across multiple disciplines.